88-11-9

Diethylthiocarbamoyl chloride

In Stock

• CAS RN:
• 88-11-9

• Formula:
• C5H10ClNS

• InChI:
• InChI=1S/C5H10ClNS/c1-3-7(4-2)5(6)8/h3-4H2,1-2H3

• InChIKey:
• HUUSTUALCPTCGJ-UHFFFAOYSA-N

• Diethylthiocarbamoyl chloride is a thiocarbamoyl derivative. It has been reported to participate in the thionation of amides as thionating reagent.
  
  

Mucobromic acid

In Stock

• CAS RN:
• 488-11-9

• Formula:
• C₄H₂Br₂O₃

• InChI:
• InChI=1S/C4H2Br2O3/c5-2(1-7)3(6)4(8)9/h1H,(H,8,9)/b3-2-

• InChIKey:
• NCNYEGJDGNOYJX-IHWYPQMZSA-N

• Beilstein/REAXYS Number: 1705707 Mucobromic acid exists as a mixture acyclic and cyclic isomers. The compound can be reduced using sodium borohydride to give the lactone. Hydrolysis under basic conditions of either the chloro or bromo compound involves substitution of the halide adjacent to the acid. The resulting mucoxyhalic acids exist as a mixture of keto and enol forms.
  
  

beta-Serratanediol

• CAS RN:
• 18188-11-9

• Formula:
• C30H52O2

• InChI:
• InChI=1S/C30H52O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h19-25,31-32H,8-18H2,1-7H3/t19-,20+,21+,22+,23+,24+,25+,28+,29-,30+/m1/s1

• InChIKey:
• VPVFMIYLPVRZRT-LLAFXDFUSA-N

• Beta-Serratanediol is a useful research compound. Its molecular formula is C30H52O2 and its molecular weight is 444.744. The purity is usually 95%.

N~2~-[(Benzyloxy)carbonyl]glutaminylasparaginyl-S-benzylcysteinylprolylleucylglycinamide

Usually In Stock

• CAS RN:
• 21688-11-9

• Formula:
• C40H55N9O10S

• InChI:
• InChI=1S/C40H55N9O10S/c1-24(2)18-28(35(53)44-20-34(43)52)46-38(56)31-14-9-17-49(31)39(57)30(23-60-22-26-12-7-4-8-13-26)47-37(55)29(19-33(42)51)45-36(54)27(15-16-32(41)50)48-40(58)59-21-25-10-5-3-6-11-25/h3-8,10-13,24,27-31H,9,14-23H2,1-2H3,(H2,41,50)(H2,42,51)(H2,43,52)(H,44,53)(H,45,54)(H,46,56)(H,47,55)(H,48,58)

• InChIKey:
• FPMDQNWWGOUBBN-UHFFFAOYSA-N

• N~2~-[(Benzyloxy)carbonyl]glutaminylasparaginyl-S-benzylcysteinylprolylleucylglycinamide is a useful research compound. Its molecular formula is C40H55N9O10S and its molecular weight is 854 g/mol. The purity is usually 95%.

Amino-PEG5-alcohol

In Stock

• CAS RN:
• 34188-11-9

• Formula:
• C10H23NO5

• InChI:
• InChI=1S/C10H23NO5/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h12H,1-11H2

• InChIKey:
• DEOUHEFHTMMUCM-UHFFFAOYSA-N

• Amino-PEG5-alcohol is a PEG derivative containing an amino group with a hydroxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.

1-Benzyl-3,3-dimethylpyrrolidin-2-one

In Stock

• CAS RN:
• 136788-11-9

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c1-13(2)8-9-14(12(13)15)10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3

• InChIKey:
• ZEIUIUXHGDXWTR-UHFFFAOYSA-N

• 1-Benzyl-3,3-dimethylpyrrolidin-2-one is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.285. The purity is usually 95%.

3-(4-fluorophenyl)-3-oxopropanal O-methyloxime

In Stock

• CAS RN:
• 241488-11-9

• Formula:
• C10H10FNO2

• InChI:
• InChI=1S/C10H10FNO2/c1-14-12-7-6-10(13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3/b12-7+

• InChIKey:
• NKVLWAIDCQYCMN-KPKJPENVSA-N

• 3-(4-fluorophenyl)-3-oxopropanal O-methyloxime is a useful research compound. Its molecular formula is C10H10FNO2 and its molecular weight is 195.193. The purity is usually 95%.

4-(3-chloro-4-methoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636988-11-9

• Formula:
• C21H23ClN2O5

• InChI:
• InChI=1S/C21H23ClN2O5/c1-23(2)9-5-10-24-18(16-6-4-11-29-16)17(20(26)21(24)27)19(25)13-7-8-15(28-3)14(22)12-13/h4,6-8,11-12,18,25H,5,9-10H2,1-3H3/b19-17+

• InChIKey:
• NGTASPXKCBACGA-UHFFFAOYSA-N

• 4-(3-chloro-4-methoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H23ClN2O5 and its molecular weight is 418.87. The purity is usually 95%.

N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide

In Stock

• CAS RN:
• 851988-11-9

• Formula:
• C16H13F2N3O3S

• InChI:
• InChI=1S/C16H13F2N3O3S/c1-23-10-6-7-11(24-2)14-13(10)19-16(25-14)21-20-15(22)12-8(17)4-3-5-9(12)18/h3-7H,1-2H3,(H,19,21)(H,20,22)

• InChIKey:
• BLRVFVBCCJOQHX-UHFFFAOYSA-N

• N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,6-difluorobenzohydrazide is a useful research compound. Its molecular formula is C16H13F2N3O3S and its molecular weight is 365.35. The purity is usually 95%.

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-mesitylacetamide

In Stock

• CAS RN:
• 872988-11-9

• Formula:
• C20H22N4OS2

• InChI:
• InChI=1S/C20H22N4OS2/c1-11-8-12(2)19(13(3)9-11)22-17(25)10-26-18-7-6-16(23-24-18)20-14(4)21-15(5)27-20/h6-9H,10H2,1-5H3,(H,22,25)

• InChIKey:
• NOSTVLUBMXEYBQ-UHFFFAOYSA-N

• 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-mesitylacetamide is a useful research compound. Its molecular formula is C20H22N4OS2 and its molecular weight is 398.54. The purity is usually 95%.

N-(3,5-dimethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 893788-11-9

• Formula:
• C30H31N3O4

• InChI:
• InChI=1S/C30H31N3O4/c1-4-21-5-7-24(8-6-21)31-17-23-14-22-15-27-28(37-10-9-36-27)16-26(22)33(30(23)35)18-29(34)32-25-12-19(2)11-20(3)13-25/h5-8,11-16,31H,4,9-10,17-18H2,1-3H3,(H,32,34)

• InChIKey:
• WAOZJKBIVBKMAZ-UHFFFAOYSA-N

• N-(3,5-dimethylphenyl)-2-(8-(((4-ethylphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.

(E)-4-tert-butyl 1-ethyl 2-(4-fluorobenzylidene)succinate

In Stock

• CAS RN:
• 157188-11-9

• Formula:
• C17H21FO4

• InChI:
• InChI=1S/C17H21FO4/c1-5-21-16(20)13(11-15(19)22-17(2,3)4)10-12-6-8-14(18)9-7-12/h6-10H,5,11H2,1-4H3/b13-10+

• InChIKey:
• CYELPLPLQCGHEV-JLHYYAGUSA-N

• (E)-4-tert-butyl 1-ethyl 2-(4-fluorobenzylidene)succinate, also known as (E)-4-tert-butyl 1-ethyl 2-(4-fluorobenzylidene)succinate, is a useful research compound. Its molecular formula is C17H21FO4 and its molecular weight is 308.34 g/mol. The purity is usually 95%.

Cyclopentyl 3-(thiomorpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898788-11-9

• Formula:
• C17H23NOS

• InChI:
• InChI=1S/C17H23NOS/c19-17(15-5-1-2-6-15)16-7-3-4-14(12-16)13-18-8-10-20-11-9-18/h3-4,7,12,15H,1-2,5-6,8-11,13H2

• InChIKey:
• WXTIBQGWYCOUGC-UHFFFAOYSA-N

• Cyclopentyl 3-(thiomorpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C17H23NOS and its molecular weight is 289.4 g/mol. The purity is usually 95%.

3-(Oxan-4-yl)-5H,6H,7H,8H-[1,2,4]triazolo-[4,3-a]pyrimidine

In Stock

• CAS RN:
• 1365988-11-9

• Formula:
• C10H16N4O

• InChI:
• InChI=1S/C10H16N4O/c1-4-11-10-13-12-9(14(10)5-1)8-2-6-15-7-3-8/h8H,1-7H2,(H,11,13)

• InChIKey:
• ZCDXBFFCGNNNRY-UHFFFAOYSA-N

• 3-(Oxan-4-yl)-5H,6H,7H,8H-[1,2,4]triazolo-[4,3-a]pyrimidine is a useful research compound. Its molecular formula is C10H16N4O and its molecular weight is 208.26. The purity is usually 95%.

(4-Bromo-2,3-difluorophenyl)(methyl)sulfane

In Stock

• CAS RN:
• 1823588-11-9

• Formula:
• C7H5BrF2S

• InChI:
• InChI=1S/C7H5BrF2S/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3

• InChIKey:
• UWNAYECAKUJYMN-UHFFFAOYSA-N

• (4-Bromo-2,3-difluorophenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C7H5BrF2S and its molecular weight is 239.08 g/mol. The purity is usually 95%.

7-((2-Fluorophenyl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine

In Stock

• CAS RN:
• 1797288-11-9

• Formula:
• C16H15FN4O2S

• InChI:
• InChI=1S/C16H15FN4O2S/c1-11-8-16-18-9-12-10-20(7-6-14(12)21(16)19-11)24(22,23)15-5-3-2-4-13(15)17/h2-5,8-9H,6-7,10H2,1H3

• InChIKey:
• GGTGWZWVKBWPPE-UHFFFAOYSA-N

• 7-((2-Fluorophenyl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine is a useful research compound. Its molecular formula is C16H15FN4O2S and its molecular weight is 346.38. The purity is usually 95%.

N-(4-(3-methoxypyrrolidin-1-yl)phenyl)cyclohex-3-enecarboxamide

In Stock

• CAS RN:
• 1797888-11-9

• Formula:
• C18H24N2O2

• InChI:
• InChI=1S/C18H24N2O2/c1-22-17-11-12-20(13-17)16-9-7-15(8-10-16)19-18(21)14-5-3-2-4-6-14/h2-3,7-10,14,17H,4-6,11-13H2,1H3,(H,19,21)

• InChIKey:
• HRTYOBYRMMYRIO-UHFFFAOYSA-N

• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)cyclohex-3-enecarboxamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.

1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-oxo-2,3-dihydroquinoline-6-carboxylic acid

Usually In Stock

• CAS RN:
• 2248288-11-9

• Formula:
• C15H17NO5

• InChI:
• InChI=1S/C15H17NO5/c1-15(2,3)21-14(20)16-7-6-12(17)10-8-9(13(18)19)4-5-11(10)16/h4-5,8H,6-7H2,1-3H3,(H,18,19)

• InChIKey:
• DXVIKOGPSCWPOS-UHFFFAOYSA-N

• 1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-oxo-2,3-dihydroquinoline-6-carboxylic acid is a useful research compound. Its molecular formula is C15H17NO5 and its molecular weight is 291.303. The purity is usually 95%.

4-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine

Usually In Stock

• CAS RN:
• 2379988-11-9

• Formula:
• C19H18F3N5O

• InChI:
• InChI=1S/C19H18F3N5O/c20-19(21,22)15-4-1-6-24-18(15)28-11-13-3-2-8-27(10-13)17-14-5-7-23-9-16(14)25-12-26-17/h1,4-7,9,12-13H,2-3,8,10-11H2

• InChIKey:
• XYRHXVFIYRYNMG-UHFFFAOYSA-N

• 4-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrido[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C19H18F3N5O and its molecular weight is 389.382. The purity is usually 95%.

6-benzyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one

In Stock

• CAS RN:
• 1284588-11-9

• Formula:
• C14H15N3O

• InChI:
• InChI=1S/C14H15N3O/c18-14-8-12-10-17(7-6-13(12)15-16-14)9-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2,(H,16,18)

• InChIKey:
• ZUSORYUBBKGYIJ-UHFFFAOYSA-N

• 6-benzyl-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one is a useful research compound. Its molecular formula is C14H15N3O and its molecular weight is 241.29 g/mol. The purity is usually 95%.